Cas no 876950-48-0 (5-Fluoro-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol)

• Product Name: 5-Fluoro-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol
• CAS No: 876950-48-0
• MF: C₁₆H₁₃FN₂O
• MW: 268.285627126694
• CID: 1909445
• PubChem ID: 135438463
• Update Time: 2025-05-19

5-Fluoro-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-fluoro-2-[1-(4-methylphenyl)-1H-pyrazol-5-yl]-
• 5-Fluoro-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol
• 876950-48-0
• 5-FLUORO-2-[2-(4-METHYLPHENYL)PYRAZOL-3-YL]PHENOL
• SCHEMBL1629062

• Inchi： 1S/C16H13FN2O/c1-11-2-5-13(6-3-11)19-15(8-9-18-19)14-7-4-12(17)10-16(14)20/h2-10,20H,1H3
• InChI Key： FMJNNCUZOXVUPG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)O)C1=CC=NN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 268.10119120Da
• Monoisotopic Mass: 268.10119120Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.1Ų

Additional information on 5-Fluoro-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol

Introduction to 5-Fluoro-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol (CAS No. 876950-48-0)

5-Fluoro-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 876950-48-0, belongs to a class of molecules that integrate fluorine and pyrazole functionalities, which are well-documented for their potential in modulating biological pathways. The presence of a fluoro substituent at the 5-position of the phenol ring and a 1-p-tolyl group attached to the pyrazole ring contributes to its distinctive chemical properties and biological activities.

The synthesis of 5-Fluoro-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group is particularly critical, as fluorine atoms can significantly influence the metabolic stability and binding affinity of a molecule. In this context, the use of fluorinated aromatic compounds has become increasingly prevalent in drug design due to their ability to enhance pharmacokinetic profiles.

The pyrazole moiety in this compound is another key feature that contributes to its pharmacological potential. Pyrazoles are heterocyclic compounds that have been extensively studied for their role in various biological processes, including anti-inflammatory, antiviral, and anticancer activities. The specific arrangement of the 1-p-tolyl group on the pyrazole ring further modulates the electronic properties of the molecule, making it a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on harnessing the therapeutic potential of fluorinated pyrazole derivatives. Studies have demonstrated that these compounds can exhibit potent activity against a range of diseases, particularly cancer. The ability of 5-Fluoro-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol to interact with biological targets at the molecular level has led to its investigation as a lead compound for further drug development.

The structural features of this compound make it an attractive candidate for further exploration in medicinal chemistry. The combination of the fluoro and pyrazole functionalities provides a rich chemical space for designing molecules with enhanced binding affinity and selectivity. This has led to several innovative approaches in drug discovery, where computational methods are employed to predict and optimize the properties of such compounds.

One notable area where 5-Fluoro-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, it is possible to modulate these pathways and restore normal cellular function. The unique structure of this compound makes it a valuable tool in this endeavor.

The use of advanced spectroscopic techniques has been instrumental in elucidating the interactions between 5-Fluoro-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol and its biological targets. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and mechanism of action. These studies have not only validated the potential of this compound but also guided further modifications to enhance its therapeutic efficacy.

In conclusion, 5-Fluoro-2-(1-p-tolyl-1H-pyrazol-5-yl)phenol (CAS No. 876950-48-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition, characterized by the presence of both fluoro and pyrazole functionalities, positions it as a promising candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, particularly in the treatment of cancer and other chronic diseases.